N-(2,5-difluorophenyl)-2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H11F4N3O2S/c19-10-1-3-13(21)15(7-10)24-16(26)9-28-17-18(27)25(6-5-23-17)11-2-4-12(20)14(22)8-11/h1-8H,9H2,(H,24,26)
• InChI Key: JLYGAGDMZHFQFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N2C=CN=C(C2=O)SCC(=O)NC3=C(C=CC(=C3)F)F)F)F
• Molecular Formula: C18H11F4N3O2S
• Molecular Weight: 409.4 g/mol
• CAS No.: 899958-78-2

Description

N-(2,5-difluorophenyl)-2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C18H11F4N3O2S and its molecular weight is 409.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds structurally similar to N-(2,5-difluorophenyl)-2-[4-(3,4-difluorophenyl)-3-oxopyrazin-2-yl]sulfanylacetamide have been synthesized through various chemical processes. For instance, compounds derived from 1,3,4-oxadiazole and thiadiazole frameworks have been developed, showcasing the versatility and interest in these heterocyclic moieties due to their potential biological activities (Zyabrev et al., 2022; Yamali et al., 2020). These syntheses often involve the stepwise construction of the core structure, followed by modifications to introduce various functional groups, including difluorophenyl moieties, which are pivotal for the biological activity of these compounds.

Pharmacological Evaluation

The pharmacological evaluation of these compounds has revealed a broad spectrum of activities. For example, some derivatives have demonstrated significant antibacterial and antitumor activities, making them candidates for further clinical studies (Aziz-Ur-Rehman et al., 2020; Shukla et al., 2012). These activities are often assessed through in vitro and in vivo models, highlighting the compounds' potential as novel therapeutic agents.

Mechanistic Insights and Molecular Docking

The exploration of the mechanism of action, including molecular docking studies, has provided insights into how these compounds interact with biological targets. This approach has helped in identifying active sites and understanding the structural basis of the biological activity, which is crucial for the design of more potent and selective agents (Siddiqui et al., 2014).